2-(1,6,7-trimethyl-2,4-dioxo-8-phenethyl-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide

• IUPAC Name: 2-[4,7,8-trimethyl-1,3-dioxo-6-(2-phenylethyl)purino[7,8-a]imidazol-2-yl]acetamide
• InChI: InChI=1S/C20H22N6O3/c1-12-13(2)26-16-17(23(3)20(29)25(18(16)28)11-15(21)27)22-19(26)24(12)10-9-14-7-5-4-6-8-14/h4-8H,9-11H2,1-3H3,(H2,21,27)
• InChI Key: BAACKILBOZYUPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCC4=CC=CC=C4)N(C(=O)N(C3=O)CC(=O)N)C)C
• Molecular Formula: C20H22N6O3
• Molecular Weight: 394.4 g/mol

Description

2-(1,6,7-trimethyl-2,4-dioxo-8-phenethyl-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide is a useful research compound. Its molecular formula is C20H22N6O3 and its molecular weight is 394.435. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Ionic Side-Products in Oligonucleotide Synthesis

Fluorescent N-/purin-6-yl/pyridinium salts, formed under conditions used in oligonucleotide synthesis, represent a new family of ionic side-products. These compounds exhibit high reactivity towards reagents in oligonucleotide chemistry, potentially leading to point mutations in synthesized oligomers (Adamiak, Biała, & Skalski, 1985).

Acidity Constants of Novel Compounds

Research on 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(benzothiazole-2-yl) acetamide derivative compounds, has led to the determination of their acidity constants. These findings aid in understanding the protonation behavior of these compounds, which is crucial for their potential applications in drug development and biochemical research (Duran & Canbaz, 2013).

Manganese(II) Complexes as Catalysts

Manganese(II) complexes derived from acetamide derivatives bearing imidazole rings have been synthesized and evaluated as catalysts for alkene epoxidation. This research highlights the potential of these complexes in facilitating environmentally friendly oxidation reactions (Serafimidou, Stamatis, & Louloudi, 2008).

PET Tracers for Nucleotide Pyrophosphatase/Phosphodiesterase 1

Carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives have been developed as potential PET tracers for imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1). This advancement is significant for in vivo studies of NPP1, offering new avenues for understanding and diagnosing related diseases (Gao, Wang, & Zheng, 2016).

Selective Antagonist Ligand for A2B Adenosine Receptors

MRE 2029-F20, identified as a selective antagonist ligand of A2B adenosine receptors, serves as a tool for the pharmacological characterization of this receptor subtype. The development of such selective ligands is crucial for therapeutic targeting of diseases involving the adenosine receptor pathway (Baraldi et al., 2004).